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Gisadenafil besylate batch specific certificate of
analysis

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Gisadenafil Besylate

CAS No.: 334827-98-4

Cat. No.: S004610

Chemical Information of Gisadenafil Besylate

The table below summarizes the available technical data for Gisadenafil besylate as a bulk reference

standard.
Property Description
CAS Number 334827-98-4 [1]
Molecular Formula C23H33N705SCsHe03S [1]
Molecular Weight 677.79 g/mol [1]
Application Phosphodiesterase-5 (PDES5) inhibitor [1]
Primary Supplier Santa Cruz Biotechnology (SCBT) [1]
For Research Use Only Not for diagnostic or therapeutic use [1]

How to Obtain a Batch-Specific Certificate of Analysis
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A Certificate of Analysis (CoA) is a crucial document that provides quality control data for a specific product

batch, including results of purity, identity, and potency testing.

e Direct Source: The supplier Santa Cruz Biotechnology (SCBT) explicitly states that lot-specific
data is available on its CoA and should be referred to [1]. This is the standard practice for reputable

chemical suppliers.

¢ Acquisition Process: A batch-specific CoA is generated for each manufacturing lot and is almost
always available to customers upon purchase or by request using the specific product and lot

number.

For Gisadenafil besylate, you would need to purchase a specific lot (e.g., sc-361185) and request the CoA

directly from SCBT, as it is not publicly posted.

Troubleshooting Common Experimental Issues

The following table addresses potential issues researchers may encounter when working with PDE5

inhibitors like Gisadenafil besylate.

Issue Possible Cause

Suggested Solution

Unexpectedly low
biological activity

Compound degradation
due to improper storage, or
use of an outdated batch.

Low purity in Chemical degradation or

analysis initial low purity of the
batch.
Solubility The besylate salt form may

problems in buffer  have limited solubility in

agueous solutions.

Verify storage conditions (-20°C). Use a fresh, in-
date batch and consult the CoA for purity. Confirm
identity via analytical methods (e.g., HPLC, MS).

Cross-reference the CoA's purity data (e.g., by
HPLC). Repurify the compound if necessary.
Always record the lot number for traceability.

First dissolve in a small volume of a suitable
solvent like DMSO, then dilute into the aqueous
buffer. Ensure final DMSO concentration is
compatible with the assay system.

Frequently Asked Questions (FAQS)
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Q1: What is the primary pharmacological target of Gisadenafil besylate? A1: Gisadenafil besylate is
characterized as a PDES5 inhibitor [1]. It works by blocking the phosphodiesterase-5 enzyme, leading to

increased levels of cyclic guanosine monophosphate (cGMP).

Q2: Is Gisadenafil besylate approved for human therapeutic use? A2: No. The available information
specifies that Gisadenafil besylate is sold "For Research Use Only" and is "Not Intended for Diagnostic

or Therapeutic Use" [1].

Q3: Our experiment requires a highly pure compound. How can we ensure quality? A3: The single
most important step is to obtain and review the batch-specific Certificate of Analysis (CoA) from the
supplier before use. This document provides verified data on purity, identity, and strength for that specific lot

[1].

Experimental Workflow for Certificate Verification

For clarity in your laboratory's standard operating procedures, the following diagram outlines the

recommended workflow for verifying and using a chemical reference standard.
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Receive Product
and Documentation

Locate Lot Number
on Product Vial

Retrieve Certificate of Analysis
(CoA) from Supplier

Cross-Check Lot Numbers
(Vial vs. CoA)

Verify CoA Specifications:
- Purity
- Identity
- Potency

Do CoA results
meet experimental
requirements?

Approve for Use Do Not Use
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Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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